300-38-9

3,5-Dibromo-L-tyrosine

In Stock

• CAS RN:
• 300-38-9

• Formula:
• C9H9Br2NO3

• InChI:
• InChI=1S/C9H9Br2NO3/c10-5-1-4(2-6(11)8(5)13)3-7(12)9(14)15/h1-2,7,13H,3,12H2,(H,14,15)/t7-/m0/s1

• InChIKey:
• COESHZUDRKCEPA-ZETCQYMHSA-N

• 3,5-dibromo-L-tyrosine is a bromoamino acid that is L-tyrosine carrying bromo- substituents at positions C-3 and C-5 of the benzyl group. It has a role as an antithyroid drug and a human xenobiotic metabolite. It is a dihalogenated L-tyrosine, a non-proteinogenic L-alpha-amino acid and a bromoamino acid.

8-Acetyl-1,2,4,5-tetrahydro-benzo[c]azepin-3-one

In Stock

• CAS RN:
• 160300-38-9

• Formula:
• C12H13NO2

• InChI:
• InChI=1S/C12H13NO2/c1-8(14)10-3-2-9-4-5-12(15)13-7-11(9)6-10/h2-3,6H,4-5,7H2,1H3,(H,13,15)

• InChIKey:
• AOXVDRXLIUVAFI-UHFFFAOYSA-N

• 8-Acetyl-1,2,4,5-tetrahydro-benzo[c]azepin-3-one is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.241. The purity is usually 95%.

Methyl 1-amino-4-methylcyclohexane-1-carboxylate

In Stock

• CAS RN:
• 181300-38-9

• Formula:
• C9H17NO2

• InChI:
• InChI=1S/C9H17NO2/c1-7-3-5-9(10,6-4-7)8(11)12-2/h7H,3-6,10H2,1-2H3

• InChIKey:
• QXRALRQVSKYBDB-UHFFFAOYSA-N

• Methyl 1-amino-4-methylcyclohexane-1-carboxylate is a useful research compound. Its molecular formula is C9H17NO2 and its molecular weight is 171.24. The purity is usually 95%.

(E)-3-(4-chloro-3-nitrophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile

Usually In Stock

• CAS RN:
• 482300-38-9

• Formula:
• C14H12ClN3O3

• InChI:
• InChI=1S/C14H12ClN3O3/c15-12-4-3-10(8-13(12)18(20)21)7-11(9-16)14(19)17-5-1-2-6-17/h3-4,7-8H,1-2,5-6H2/b11-7+

• InChIKey:
• AGLVTNOIWMWMHZ-UHFFFAOYSA-N

• (E)-3-(4-chloro-3-nitrophenyl)-2-(pyrrolidine-1-carbonyl)prop-2-enenitrile is a useful research compound. Its molecular formula is C14H12ClN3O3 and its molecular weight is 305.72. The purity is usually 95%.

2-(2-Bromophenoxy)-3-(difluoromethyl)pyridine

Usually In Stock

• CAS RN:
• 2248300-38-9

• Formula:
• C12H8BrF2NO

• InChI:
• InChI=1S/C12H8BrF2NO/c13-9-5-1-2-6-10(9)17-12-8(11(14)15)4-3-7-16-12/h1-7,11H

• InChIKey:
• XHZMMUTYKIPKKZ-UHFFFAOYSA-N

• 2-(2-Bromophenoxy)-3-(difluoromethyl)pyridine is a useful research compound. Its molecular formula is C12H8BrF2NO and its molecular weight is 300.103. The purity is usually 95%.